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Compound of Interest

Compound Name: Lansoprazole Sulfone-d4

Cat. No.: B602663

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lansoprazole Sulfone-d4 is the deuterated analog of Lansoprazole Sulfone, a primary active
metabolite of the proton pump inhibitor (PPI) Lansoprazole.[1] Lansoprazole and its
metabolites are widely used in the treatment of acid-related gastrointestinal disorders such as
gastric ulcers, duodenal ulcers, and gastroesophageal reflux disease (GERD).[2] The
therapeutic action of Lansoprazole is attributed to its irreversible inhibition of the H+/K+-
ATPase (proton pump) in gastric parietal cells.[3] Lansoprazole itself is a prodrug that is
converted to its active forms, including the sulfone metabolite, in the acidic environment of the
parietal cell canaliculus.[3] The incorporation of deuterium (d4) in the benzimidazole ring of
Lansoprazole Sulfone provides a valuable tool for metabolic and pharmacokinetic studies,
serving as an internal standard for quantitative analysis due to its distinct mass. This guide
provides a comprehensive overview of the chemical properties, structure, and relevant
experimental methodologies for Lansoprazole Sulfone-d4.

Chemical Properties and Structure

Lansoprazole Sulfone-d4 is characterized by the substitution of four hydrogen atoms with
deuterium on the benzimidazole moiety of the Lansoprazole Sulfone structure. This isotopic
labeling minimally alters the chemical properties of the molecule while significantly increasing
its mass, making it an ideal internal standard for mass spectrometry-based assays.
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Table 1: Chemical and Physical Properties of

Lansoprazole Sulfone-d4 =

Property

Value

Reference

Chemical Name

2-[[[3-methyl-4-(2,2,2-
trifluoroethoxy)-2-
pyridinylJmethyl]sulfonyl]-1H-
benzimidazole-4,5,6,7-d4

[4]

Lansoprazole Sulfone-D4, AG-

Synonyms 1813.d4 [2][5]
CAS Number 1184999-77-6 [5]
Molecular Formula Ci16H10D4aF3N303S [5]
Molecular Weight 389.39 g/mol

Appearance White Solid [4]
Solubility Soluble in DMSO and )

Methanol.
Storage Store at 2-8°C. [4]

Chemical Structure

The chemical structure of Lansoprazole Sulfone-d4 is depicted below. The four deuterium

atoms are located on the benzene ring of the benzimidazole group.
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General Synthesis Workflow for Lansoprazole Sulfone
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Proton Pump Inhibition by Lansoprazole Metabolites
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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